Cas no 57977-95-4 (Phosphonic acid, (1-methoxyethyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (1-methoxyethyl)-, dimethyl ester
• CAS No: 57977-95-4
• MF: C₅H₁₃O₄P
• MW: 168.128082990646
• CID: 343609
• PubChem ID: 10374816
• Update Time: 2025-04-19

Phosphonic acid, (1-methoxyethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-methoxyethyl)-, dimethyl ester
• 1-dimethoxyphosphoryl-1-methoxyethane
• 57977-95-4
• dimethyl 1-methoxyethylphosphonate
• DTXSID50438839

• Inchi： 1S/C5H13O4P/c1-5(7-2)10(6,8-3)9-4/h5H,1-4H3
• InChI Key： CMTHUKRBWPWGHX-UHFFFAOYSA-N
• SMILES： P(C(C)OC)(=O)(OC)OC

Computed Properties

• Exact Mass: 168.05519
• Monoisotopic Mass: 168.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76